Cas no 99413-45-3 (2-Propenoic acid, 2-methyl-, (4-ethenylphenyl)methyl ester)

• Product Name: 2-Propenoic acid, 2-methyl-, (4-ethenylphenyl)methyl ester
• CAS No: 99413-45-3
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• CID: 750236
• PubChem ID: 14794067
• Update Time: 2025-04-19

2-Propenoic acid, 2-methyl-, (4-ethenylphenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-methyl-, (4-ethenylphenyl)methyl ester
• (4-ethenylphenyl)methyl 2-methylprop-2-enoate
• MFCD00080685
• DTXSID90564121
• 99413-45-3
• 2-Methyl-2-Propenoic Acid (4-Ethenylphenyl)methyl Ester
• VINYLBENZYL METHACRYLATE
• p-vinylbenzyl methacrylate
• SCHEMBL711361

• Inchi： 1S/C13H14O2/c1-4-11-5-7-12(8-6-11)9-15-13(14)10(2)3/h4-8H,1-2,9H2,3H3
• InChI Key： PTVHJARVSMLXLE-UHFFFAOYSA-N
• SMILES： O(C(C(=C)C)=O)CC1C=CC(C=C)=CC=1

Computed Properties

• Exact Mass: 202.099379685g/mol
• Monoisotopic Mass: 202.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų